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Compound of Interest

Compound Name: 2-Methyl-2-phenylpentanal

Cat. No.: B15269231

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-Methyl-2-phenylpentanal is a chemical compound with the molecular formula C12H160.
Despite its defined chemical structure, a comprehensive review of publicly available scientific
literature reveals a significant scarcity of experimental data regarding its synthesis,
characterization, and biological activity. This document summarizes the currently available
information, highlights the data gaps, and provides context based on related, more extensively
studied compounds. At present, 2-Methyl-2-phenylpentanal appears to be a poorly
characterized molecule, presenting potential opportunities for novel research in chemical
synthesis and pharmacology.

Chemical and Physical Properties

Quantitative data for 2-Methyl-2-phenylpentanal is limited to computational predictions. The
following table summarizes the computed properties available from public databases. It is
critical to note that these values have not been experimentally validated.
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Property Value Source
Molecular Formula C12H160 PubChem
Molecular Weight 176.25 g/mol PubChem
XLogP3 3.1 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 1 PubChem
Rotatable Bond Count 4 PubChem
Exact Mass 176.120115130 Da PubChem
Monoisotopic Mass 176.120115130 Da PubChem
Topological Polar Surface Area  17.1 A2 PubChem
Heavy Atom Count 13 PubChem
Complexity 159 PubChem

Table 1. Computed Physicochemical Properties of 2-Methyl-2-phenylpentanal[1]

Synthesis and Experimental Protocols

A specific, validated experimental protocol for the synthesis of 2-Methyl-2-phenylpentanal is
not readily available in the reviewed literature. However, based on the synthesis of structurally
analogous a-aryl aldehydes, a potential synthetic route can be conceptualized. The alkylation
of a phenylacetonitrile derivative followed by reduction of the nitrile to an aldehyde is a
common strategy for creating such quaternary a-carbon centers.

Disclaimer: The following workflow is a generalized representation and has not been
experimentally validated for the synthesis of 2-Methyl-2-phenylpentanal. It is intended for
illustrative purposes only.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b15269231?utm_src=pdf-body
https://www.researchgate.net/publication/291451033_New_process_of_synthesis_of_2-methyl-2-pentenoic_acid
https://www.benchchem.com/product/b15269231?utm_src=pdf-body
https://www.benchchem.com/product/b15269231?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15269231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Deprotonation

Phenylacetonitrile Strong Base (e.g., NaH, LDA)

Deprotonation

\ 2

Phenylacetonitrile Anion

Step 2: Alkylation

Phenylacetonitrile Anion Methyl lodide
l SN2 Reaction

2-Phenylpropanenitrile

Step 3: Second Alkylation

2-Phenylpropanenitrile Strong Base

l Deprotonation
2-Phenylpropanenitrile Anion 1-lodopropane

SN2 i&action

2-Methyl-2-phenylpentanenitrile

Step 4: Reduction to Aldehyde

2-Methyl-2-phenylpentanenitrile Reducing Agent (e.g., DIBAL-H)

PartiiReduction
2-Methyl-2-phenylpentanal

Click to download full resolution via product page

Figure 1: A generalized, hypothetical workflow for the synthesis of 2-Methyl-2-phenylpentanal.
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Spectroscopic and Analytical Data

A thorough search of scientific databases did not yield any published experimental
spectroscopic data for 2-Methyl-2-phenylpentanal. This includes Nuclear Magnetic
Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) data.
Characterization of this compound would require de novo synthesis and analysis.

Biological Activity and Signaling Pathways

There is currently no available information in the scientific literature regarding the biological or
pharmacological activity of 2-Methyl-2-phenylpentanal. Consequently, no associated signaling
pathways have been described or elucidated. The absence of such data means that the
potential therapeutic applications or toxicological properties of this compound are entirely
unknown.

Conclusion and Future Directions

2-Methyl-2-phenylpentanal remains a largely uncharacterized molecule. The lack of
experimental data on its synthesis, properties, and biological effects presents a clear gap in the
scientific literature. Future research efforts could focus on:

o Development of a reliable and efficient synthetic protocol.
 Full spectroscopic characterization (NMR, IR, MS) of the purified compound.
e In vitro and in vivo screening to determine its biological activity and toxicological profile.

Such studies would be essential to unlock the potential of 2-Methyl-2-phenylpentanal for
applications in medicinal chemistry, materials science, or as a fragrance component, given the
structural similarities to other compounds used in these fields. For professionals in drug
development, this compound represents a blank slate, offering an opportunity for the discovery
of novel biological functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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